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Compound of Interest

Compound Name: FPTQ

Cat. No.: B2542558

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents is a critical component of laboratory safety and
operational integrity. This document provides a comprehensive guide to the proper disposal
procedures for FPTQ, a potent and selective mGIluR1 antagonist. Adherence to these
guidelines is essential to ensure a safe laboratory environment and compliance with regulatory
standards.

Immediate Safety and Handling Protocols

Before beginning any disposal process, it is imperative to consult the Safety Data Sheet (SDS)
for FPTQ. While a specific, publicly available SDS for FPTQ (CAS No. 864863-72-9) is not
readily found, general safety protocols for handling research-grade organic compounds of
unknown toxicity should be strictly followed.

Personal Protective Equipment (PPE): At a minimum, personnel should wear standard
laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant
gloves.

Handling: Avoid generating dust or aerosols. Use a chemical fume hood for all manipulations of
solid FPTQ. In case of a spill, contain the material with an inert absorbent and follow your
institution's hazardous waste cleanup procedures.

Step-by-Step Disposal Procedures
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The disposal of FPTQ, like any research chemical, must be conducted in a manner that
prioritizes safety and environmental protection. The following procedures are based on best
practices for the disposal of chemical waste in a laboratory setting.

1. Waste ldentification and Segregation:

e Unused or Expired FPTQ: Pure, unused FPTQ should be disposed of in its original container
if possible. If not, it should be transferred to a new, properly labeled hazardous waste
container.

o Contaminated Materials: Any materials that have come into contact with FPTQ, such as
pipette tips, gloves, and bench paper, should be considered contaminated and segregated
into a designated solid chemical waste container.

e Solutions of FPTQ: Solutions containing FPTQ should be collected in a designated liquid
chemical waste container. Do not mix with incompatible waste streams.

2. Waste Container Management:

» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name ("FPTQ" or "1-((4-fluorophenyl)thio)isoquinoline"), and the primary hazard(s)
(e.g., "Toxic," "Irritant™).

o Keep waste containers closed at all times, except when adding waste.

o Store waste containers in a designated, well-ventilated, and secure satellite accumulation
area.

3. Institutional Waste Pickup:

o Follow your institution's specific procedures for requesting a hazardous waste pickup from
the Environmental Health and Safety (EHS) department.

e Do not dispose of FPTQ down the drain or in the regular trash.

Quantitative Data Summary
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Due to the limited availability of a public Safety Data Sheet, a comprehensive table of
quantitative data for FPTQ cannot be provided. However, the following information has been
compiled from available sources:

Property Value

CAS Number 864863-72-9
Molecular Weight 305.37 g/mol
Appearance Solid

Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of FPTQ and
associated waste.
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FPTQ Disposal Workflow Diagram

Disclaimer: The information provided in this document is intended as a general guide. All
laboratory personnel must be trained on their institution's specific hazardous waste
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management procedures and should consult with their Environmental Health and Safety (EHS)
department for definitive guidance on the disposal of FPTQ.

 To cite this document: BenchChem. [Navigating the Final Steps: A Guide to the Proper
Disposal of FPTQ]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2542558#fptq-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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